Cas no 67358-87-6 (Quinoline, 8-chloro-2,4-dimethyl-)
67358-87-6 structure
Product Name:Quinoline, 8-chloro-2,4-dimethyl-
CAS No:67358-87-6
MF:C11H10ClN
MW:191.656801700592
CID:394945
PubChem ID:23323068
Update Time:2025-04-19
Quinoline, 8-chloro-2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 8-chloro-2,4-dimethyl-
- 8-chloro-2,4-dimethylquinoline
- DTXSID50632911
- 67358-87-6
- AKOS003234861
- WKQVVELXWGPGIY-UHFFFAOYSA-N
- CS-0436321
- SCHEMBL9830968
-
- Inchi： 1S/C11H10ClN/c1-7-6-8(2)13-11-9(7)4-3-5-10(11)12/h3-6H,1-2H3
- InChI Key： WKQVVELXWGPGIY-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2C1=NC(C)=CC=2C
Computed Properties
- Exact Mass: 191.0501770g/mol
- Monoisotopic Mass: 191.0501770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 12.9Ų
Quinoline, 8-chloro-2,4-dimethyl- Related Literature
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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